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Executive Summary

Mangafodipir trisodium (formerly marketed as Teslascan) represents a unique pharmacological
entity that bridges the gap between diagnostic imaging and therapeutic cytoprotection.
Originally developed as a hepatobiliary-specific contrast agent for Magnetic Resonance
Imaging (MRY), its clinical lifecycle revealed profound superoxide dismutase (SOD) mimetic
properties. This guide provides a technical deep-dive into the drug's classification within the
Veterans Health Administration National Drug File (VANDF), its coding architecture, and the
mechanistic causality that drives its dual-utility in modern research.

Part 1: Pharmacological Profile & Mechanism of

Action
The MnDPDP Dissociation Pathway

Unlike gadolinium-based contrast agents (GBCAS) which rely on high stability to prevent
toxicity, Mangafodipir (MNnDPDP) is designed to be labile. Its efficacy as a hepatocyte-specific
contrast agent depends on the controlled release of paramagnetic Manganese (Mn2*) ions.

e Administration: MNnDPDP is injected intravenously.
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» Dephosphorylation: The diphosphate ligand (fodipir) is rapidly dephosphorylated by alkaline
phosphatase in the plasma, converting MNDPDP to MNnPLED (Manganese dipyridoxyl
ethylenediamine).

o Transmetallation & Uptake: MnPLED releases Mn2* in exchange for plasma Zinc (Zn2*). The
free Mn2* is actively transported into hepatocytes via Vitamin B6 transporters, shortening the
T1 relaxation time and brightening healthy liver tissue.

e SOD Mimetic Activity: The intact MNnPLED metabolite acts as a potent scavenger of reactive

oxygen species (ROS), specifically superoxide anions (

), protecting normal tissue from chemotherapy-induced oxidative stress without protecting
tumor cells.

Mechanistic Visualization

The following diagram illustrates the metabolic dissociation and dual-pathway activity of
Mangafodipir.
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Figure 1: Metabolic pathway of Mangafodipir trisodium, separating its diagnostic utility (Mn2+
release) from its therapeutic antioxidant potential (MNnPLED).

Part 2: VANDF Classification Architecture
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The Veterans Health Administration National Drug File (VANDF) utilizes a hierarchical structure
distinct from commercial databases. For researchers integrating historical VA data or
conducting retrospective studies on contrast media, precise identification of VUIDs (VA Unique
IDs) is critical.

VANDF Hierarchy & Coding

Mangafodipir falls under the broad category of Diagnostic Agents.[1][2] While modern systems
like RxNorm map it to specific ingredients, the legacy VANDF structure places it within the DX
(Diagnostic) class.

e VA Drug Class Code:DX109 (Contrast Media, Other) or DX100 (Radiological/Contrast Media,
General).

o Note: Unlike iodinated agents (DX101/DX102), paramagnetic agents often fall into the
"Other"” or "General" buckets in older VANDF iterations unless a specific "Magnetic
Resonance" class (e.g., DX103) was locally implemented.

e Primary VUIDs:
o 4021090: Generic Mangafodipir Trisodium (Ingredient level).

o 4024107: Product level (e.g., Teslascan injection).

Cross-Referencing Matrix

To ensure interoperability between VANDF and other standard terminologies, use the following
translation table.
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Coding System Identifier Description Context
Mangafodipir VA Generic Ingredient
VANDF VUID 4021090 o
Trisodium ID
Mangafodipir
VANDF VUID 4024107 o _ VA Product ID
Trisodium Inj
o WHO/EphMRA
ATC Code VO8CAO05 Mangafodipir ]
(Paramagnetic)
RxNorm CUI 236987 Mangafodipir Standard Clinical Drug
Mangafodipir FDA Substance
UNII 129FW80TG4 o _ _
Trisodium Registration
) Mangafodipir Chemical Abstracts
CAS Regqistry 140678-14-4

Trisodium

Service

VANDF Logic Flow

The following diagram depicts how Mangafodipir is situated within the VANDF ontology
compared to the ATC system.
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Figure 2: Hierarchical mapping of Mangafodipir in VANDF (Diagnostic branch) versus ATC
(Paramagnetic branch).

Part 3: Clinical & Research Applications[5]
Diagnostic Utility (Historical)

¢ Target: Hepatocellular Carcinoma (HCC) and liver metastases.

* Mechanism: Healthy hepatocytes uptake Mn2*; tumors (lacking functional transporters) do

not. This creates a "negative enhancement" where tumors appear dark against a bright liver
background on T1-weighted images.
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o Status: Withdrawn from US/EU markets for commercial reasons (replaced by Gadolinium-
EOB-DTPA), but remains a critical reference standard in retrospective data analysis.

Therapeutic Repurposing (Current Research)

The most active area of research involves Calmangafodipir (PledOx), a Ca2*-stabilized
analogue.

o Chemotherapy Adjunct: The SOD mimetic activity of the MnPLED metabolite protects
peripheral nerves and blood cells from oxidative damage caused by oxaliplatin
(chemotherapy-induced peripheral neuropathy - CIPN).

o Coding Implication: Researchers studying this effect must distinguish between the diagnostic
formulation (Mangafodipir trisodium) and the therapeutic investigational compound
(Calmangafodipir), as they share the same active metabolite but differ in stability constants
and regulatory classification.

Part 4: Technical Protocols
Protocol 4.1: Data Extraction for VANDF Integration

Objective: To accurately identify Mangafodipir utilization in historical VA datasets (CDW/VINCI)
for retrospective safety or efficacy analysis.

Prerequisites:

o Access to VA Corporate Data Warehouse (CDW) or equivalent SQL database.
o Knowledge of LocalDrugSID vs. NationalDrugSID.

Workflow:

« |dentify VUIDs: Use the VUIDs provided in Section 2.2 (4021090, 4024107).

e SQL Query Structure:

o Do not rely solely on string matching ("Mangafodipir”). Trade names ("Teslascan") may
vary.
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o Join the Dim.LocalDrug table with Dim.NationalDrug on NationalDrugSID.
o Filter by VUID or VaDrugClassCode LIKE 'DX%'.
Self-Validating Check:

» Validation Step: Calculate the ratio of UnitDose to IV orders. Mangafodipir is exclusively IV.
[3] If >1% of records are "Oral", the extraction logic is flawed (likely capturing oral contrast
agents by mistake).

Sample SQL Logic (Conceptual):
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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